Cas no 1039952-05-0 (1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1039952-05-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6042361
• PubChem ID: 28937741
• Update Time: 2025-06-08

1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2-methoxy-5-methylphenyl)-
• 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid
• EN300-1826755
• 1039952-05-0

• Inchi： 1S/C14H18O3/c1-10-5-6-12(17-2)11(9-10)14(13(15)16)7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
• InChI Key： KUVZOIYLBQWSMN-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC=C2OC)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 395.2±37.0 °C(Predicted)
• pka: 4.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic Acid (CAS No. 1039952-05-0)

1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid, with the CAS number 1039952-05-0, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of cyclopentane derivatives and exhibits unique structural and chemical properties that make it a valuable candidate for various applications in medicinal chemistry. The presence of both methoxy and methyl substituents on the phenyl ring introduces specific electronic and steric effects, which can influence its biological activity and interaction with biological targets.

The< strong>cyclopentane core of this molecule provides a rigid scaffold that can enhance binding affinity and selectivity in drug design. This structural motif is frequently employed in the development of small-molecule inhibitors due to its ability to mimic the conformational flexibility of natural ligands while maintaining stability. The carboxylic acid functional group at the terminal position of the cyclopentane ring further contributes to the compound's reactivity and potential for further derivatization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in cyclopentane-based compounds for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The< strong>2-methoxy-5-methylphenyl moiety is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that this substitution pattern can enhance the binding affinity of a compound to certain protein targets, thereby improving its therapeutic efficacy.

One of the most compelling aspects of 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid is its versatility in drug design. Researchers have leveraged this compound as a building block for synthesizing novel inhibitors targeting enzymes such as kinases and proteases. These enzymes are often implicated in disease pathways, making them attractive therapeutic targets. The structural features of this compound allow for fine-tuning of pharmacokinetic properties, including solubility, metabolic stability, and bioavailability.

The< strong>methoxy group on the phenyl ring can participate in hydrogen bonding interactions with biological targets, enhancing binding specificity. Additionally, the< strong>methyl group introduces steric bulk, which can be exploited to optimize binding geometry and minimize off-target effects. These features make 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid a promising candidate for further development into a lead compound or intermediate in drug discovery programs.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies using this compound as a template. These computational approaches have accelerated the identification of potential drug candidates by predicting binding affinities and interactions with biological targets. The integration of experimental data with computational models has provided deeper insights into the structure-activity relationships (SAR) of cyclopentane derivatives like 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid.

In addition to its applications in drug development, this compound has shown promise in material science and polymer chemistry. The rigid cyclopentane ring can serve as a structural unit in designing high-performance polymers with enhanced mechanical strength and thermal stability. Furthermore, the presence of functional groups such as carboxylic acid allows for further chemical modifications, enabling the synthesis of polymers with tailored properties for specific applications.

The synthesis of 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently using greener solvents and catalytic systems. These innovations align with the growing emphasis on sustainable chemistry practices in industrial settings.

The pharmacological profile of this compound continues to be explored through preclinical studies aimed at evaluating its efficacy and safety profiles. Initial findings suggest that it may exhibit potent activity against certain disease-related targets without significant side effects. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications.

In conclusion, 1-(2-methoxy-5-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 1039952-05-0) is a versatile compound with significant potential in pharmaceuticals, materials science, and polymer chemistry. Its unique structural features make it an attractive candidate for drug development, while its reactivity allows for further functionalization into more complex derivatives. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific innovation across multiple disciplines.